4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one

Specification

• CAS No.: 2640818-93-3
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 2',4'-dimethyl-8-thieno[2,3-d]pyrimidin-4-ylspiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one
• Standard InChI: InChI=1S/C18H22N4O2S/c1-11-17(23)21(2)9-18(24-11)7-12-3-4-13(8-18)22(12)15-14-5-6-25-16(14)20-10-19-15/h5-6,10-13H,3-4,7-9H2,1-2H3
• Standard InChI Key: PAGPQAOZDXICPD-UHFFFAOYSA-N
• SMILES: CC1C(=O)N(CC2(O1)CC3CCC(C2)N3C4=C5C=CSC5=NC=N4)C
• Canonical SMILES: CC1C(=O)N(CC2(O1)CC3CCC(C2)N3C4=C5C=CSC5=NC=N4)C

Introduction

The compound 4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one, with the CAS number 2640818-93-3, is a complex organic molecule that integrates a thieno[2,3-d]pyrimidine moiety with an azaspiro bicyclic structure and a morpholine ring. This compound belongs to a class of heterocyclic compounds that are of interest in medicinal chemistry due to their potential biological activities.

Chemical Transformations

Heterocyclic compounds like this can undergo various chemical transformations, such as electrophilic aromatic substitution, which may be facilitated by Lewis acids to enhance reactivity.

Biological Activities and Potential Applications

Compounds with thieno[2,3-d]pyrimidine cores have shown potential in medicinal chemistry, particularly in treating diseases like cancer and neurological disorders. The presence of a morpholine ring can enhance interactions with biological targets, making such compounds interesting for drug development.

Potential Mechanisms of Action

While specific mechanisms for 4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one are not detailed, similar compounds often interact with enzymes or receptors, modulating enzymatic activity or signaling pathways.

Research Findings and Future Directions

Research on complex heterocyclic compounds like 4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one is ongoing, with a focus on exploring their pharmacological activities and potential therapeutic applications. Detailed studies are necessary to elucidate specific molecular targets and mechanisms of action.